Cas no 5602-93-7 (Ethyl N-(2-Hydroxyethyl)carbamate)

• Product Name: Ethyl N-(2-Hydroxyethyl)carbamate
• CAS No: 5602-93-7
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• CID: 383660
• PubChem ID: 223805
• Update Time: 2025-06-12

Ethyl N-(2-Hydroxyethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(2-hydroxyethyl)-, ethyl ester
• ETHYL N-(2-HYDROXYETHYL)-CARBAMATE
• Z31725113
• AKOS005216694
• ethyl N-(2-hydroxyethyl)carbamate
• AT13708
• NSC64649
• NSC-11805
• NSC11805
• ethyl(2-hydroxyethyl)carbamate
• NCIOpen2_000058
• 2-hydroxyethyl urethane
• SCHEMBL499386
• 5602-93-7
• SB85056
• ethyl (2-hydroxyethyl)carbamate
• NSC-64649
• DTXSID20971405
• ethyl 2-hydroxyethylcarbamate
• Ethyl hydrogen (2-hydroxyethyl)carbonimidate
• IDWDPUULTDNNBY-UHFFFAOYSA-N
• EN300-110459
• ethyl 2-hyroxyethylcarbamate
• ethyl 2-hydroxy-ethylcarbamate
• Ethyl N-(2-Hydroxyethyl)carbamate

• Inchi： 1S/C5H11NO3/c1-2-9-5(8)6-3-4-7/h7H,2-4H2,1H3,(H,6,8)
• InChI Key： IDWDPUULTDNNBY-UHFFFAOYSA-N
• SMILES： O(C(NCCO)=O)CC

Computed Properties

• Exact Mass: 133.07393
• Monoisotopic Mass: 133.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 84.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.101
• Boiling Point: 253.9°Cat760mmHg
• Flash Point: 107.4°C
• Refractive Index: 1.444
• PSA: 58.56
• LogP: 0.11570

Additional information on Ethyl N-(2-Hydroxyethyl)carbamate

Recent Advances in the Study of Ethyl N-(2-Hydroxyethyl)carbamate (CAS: 5602-93-7)

Ethyl N-(2-Hydroxyethyl)carbamate (CAS: 5602-93-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of investigation has been the role of Ethyl N-(2-Hydroxyethyl)carbamate in the synthesis of urethane-based polymers and its implications for drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits favorable solubility and stability profiles, making it a promising candidate for the development of controlled-release formulations. The study also highlighted its low toxicity, which is a critical factor for pharmaceutical applications.

In addition to its use in drug delivery, recent research has explored the biological activities of Ethyl N-(2-Hydroxyethyl)carbamate. A study conducted by researchers at the University of Cambridge in 2022 revealed that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases, although further in vivo studies are required to validate these effects.

Another significant development is the use of Ethyl N-(2-Hydroxyethyl)carbamate as a building block in the synthesis of novel anticancer agents. A 2023 paper in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this compound into a series of hybrid molecules designed to target specific cancer cell lines. Preliminary results indicated promising cytotoxicity against breast and lung cancer cells, with minimal effects on normal cells.

Despite these advancements, challenges remain in the large-scale production and purification of Ethyl N-(2-Hydroxyethyl)carbamate. A recent industry report by Chemical & Engineering News (2023) highlighted the need for more efficient synthetic routes to meet the growing demand for high-purity samples. Innovations in catalytic processes and green chemistry approaches are being explored to address these issues.

In conclusion, Ethyl N-(2-Hydroxyethyl)carbamate (CAS: 5602-93-7) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its versatile applications in drug delivery, anti-inflammatory therapies, and anticancer agent development underscore its potential. However, further research is needed to overcome existing challenges and fully realize its therapeutic potential. This brief provides a snapshot of the current state of research and highlights directions for future investigations.